Cas no 1210770-10-7 (1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl adamantane-1-carboxylate)

• Product Name: 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl adamantane-1-carboxylate
• CAS No: 1210770-10-7
• MF: C₂₀H₃₀N₂O₃
• MW: 346.463805675507
• CID: 6411276
• PubChem ID: 45838144
• Update Time: 2025-05-28

1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl adamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1-[(2-cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl] adamantane-1-carboxylate
• AKOS033712803
• Z19816049
• EN300-26683416
• AB01006392-01
• 1210770-10-7
• 1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl adamantane-1-carboxylate
• 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl adamantane-1-carboxylate

• Inchi： 1S/C20H30N2O3/c1-12(2)19(4,11-21)22-17(23)13(3)25-18(24)20-8-14-5-15(9-20)7-16(6-14)10-20/h12-16H,5-10H2,1-4H3,(H,22,23)
• InChI Key： PYHNIYYQNYZNLR-UHFFFAOYSA-N
• SMILES： O(C(C(NC(C#N)(C)C(C)C)=O)C)C(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 346.22564282g/mol
• Monoisotopic Mass: 346.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.2Ų

Additional information on 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl adamantane-1-carboxylate

Comprehensive Overview of 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl adamantane-1-carboxylate (CAS No. 1210770-10-7)

The compound 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl adamantane-1-carboxylate (CAS No. 1210770-10-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the adamantane moiety and the cyano-dimethylpropyl group, make it a subject of interest for applications ranging from drug development to advanced polymer formulations. Researchers are particularly intrigued by its potential as a bioactive scaffold due to its ability to interact with biological targets while maintaining stability under physiological conditions.

In recent years, the demand for adamantane derivatives like 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl adamantane-1-carboxylate has surged, driven by their versatility in medicinal chemistry. The compound’s carbamate linkage and ester functionality offer synthetic flexibility, enabling modifications to enhance solubility or target specificity. This aligns with current trends in personalized medicine, where researchers seek tailored molecules to address complex diseases. Notably, its CAS No. 1210770-10-7 is frequently searched in academic databases, reflecting its relevance in high-impact studies.

From a materials science perspective, this compound’s rigid adamantane core contributes to thermal stability, making it a candidate for high-performance polymers. Its incorporation into coatings or adhesives could improve durability, a topic of growing interest in industries like aerospace and electronics. Additionally, the cyano group introduces dipole moments, which may be exploited in dielectric materials for energy storage applications—a hot topic amid the global push for renewable energy solutions.

Analytical challenges associated with 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl adamantane-1-carboxylate include its characterization via NMR spectroscopy and mass spectrometry, given its multifunctional groups. Recent advancements in computational chemistry have aided in predicting its behavior, reducing trial-and-error in lab settings. This synergy between experimental and theoretical approaches is a recurring theme in modern chemical research, addressing user queries about efficient synthesis protocols.

Environmental and safety profiles of CAS No. 1210770-10-7 are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Researchers are exploring catalytic methods to synthesize this compound with minimal waste, responding to public concerns about sustainable manufacturing. Such efforts align with broader discussions on ESG (Environmental, Social, and Governance) compliance in the chemical industry.

In conclusion, 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl adamantane-1-carboxylate represents a nexus of innovation across disciplines. Its structural complexity and functional adaptability position it as a valuable asset in both therapeutic development and advanced material design. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing some of the most pressing scientific and industrial challenges of our time.